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Compound Focus: Diethyl phosphate

CAS No.: 53397-17-4

Cat. No.: S11172427

Known Hazards and Safety Information

While a complete safety data sheet for DEP was not located, the following table summarizes identified

hazards and key properties from scientific studies:

Hazard/Property Description & Evidence

| GHS Hazard Statements [1] | H315-H317-H319-H335-H411-H372 - H372: Causes damage to organs
(based on endocrine disruption studies) [2] [3]. « H411: Toxic to aquatic life with long-lasting effects. | |
Systemic Health Effects | Endocrine Disruption: Multiple peer-reviewed studies conclude that DEP is a
potential endocrine-disrupting chemical (EDC). It can disrupt hormones in the hypothalamic-pituitary-
adrenal (HPA) axis and thyroid hormones, interfering with nuclear receptors like GR and Nur77 [2] [3]. | |
Skin Absorption | Percutaneous Absorption: An in vitro study confirmed that DEP can be absorbed

through human skin, with an absorption rate of approximately 3.9% to 4.8% over 72 hours [4]. |

Physicochemical Properties

Understanding its basic properties is crucial for risk assessment. The data below, sourced from a chemical

database, can guide safe storage and handling.
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Property Value |/ Description

CAS No. 598-02-7 [1]

Molecular Formula C4H1104P [1]

Molecular Weight 154.1 g/mol [1]

Physical State Liquid [1]

Boiling Point 203 °C [1]

Flash Point 91 °C [1]

Density 1.29 g/cm3 [1]

Storage Sealed in dry, 2-8°C [1]

Solubility Soluble in DMSO and methanol; slightly soluble in chloroform [1]

Recommended Safety Precautions & Handling

Based on the identified hazards, the following universal precautions for handling hazardous chemicals are

strongly recommended:

e Personal Protective Equipment (PPE)

o Wear appropriate gloves: Use gloves resistant to organic solvents, and change them
regularly. Double-gloving may be considered for higher-risk procedures.

o Use safety goggles or a face shield to prevent eye contact.

o Wear a lab coat, preferably made of an impermeable material.

¢ Engineering Controls

o Always handle the chemical inside a properly functioning chemical fume hood to prevent
inhalation of vapors or aerosols.

¢ Environmental & Disposal
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o Avoid releasing DEP into the environment. Collect all waste for disposal as hazardous
chemical waste in accordance with your institution's regulations.

Experimental Insights & Molecular Mechanism

The following diagram illustrates the potential endocrine-disrupting mechanism of DEP as revealed in recent

research, which is a primary health concern associated with this compound.
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Frequently Asked Questions

Q: What is the primary health concern when handling DEP? A: Beyond general chemical hazards, the
primary concern highlighted by research is its potential as an endocrine-disrupting chemical (EDC).
Chronic exposure has been linked to disruption of critical hormone systems, including the HPA axis and

thyroid function, even at low doses in animal studies [2] [3].

Q: How does DEP compare to its parent organophosphorus pesticides in toxicity? A: DEP itself is not a

potent acetylcholinesterase inhibitor like its parent pesticides (e.g., chlorpyrifos, diazinon). Its toxicity

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s11172427?utm_src=pdf-body-img
https://www.sciencedirect.com/science/article/abs/pii/S0048969722041122
https://www.sciencedirect.com/science/article/pii/S016041201933020X
https://www.smolecule.com/products/s11172427?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

profile is different, centered on endocrine disruption rather than acute neurotoxicity [2] [5] [6].

Q: Where can I find more specific handling information? A: For definitive handling protocols, you

should:

¢ Consult the manufacturer's Safety Data Sheet (SDS) for the specific product you are using.
e Adhere to your institution's Chemical Hygiene Plan and consult with your Environmental Health and
Safety (EHS) department.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. DIETHYL PHOSPHATE | 598-02-7 [chemicalbook.com]

2. Diethyl phosphate disrupts hypothalamus-pituitary-adrenal ... [sciencedirect.com]

3. Assessment of the endocrine-disrupting effects of diethyl ... [sciencedirect.com]

4. Percutaneous absorption of diethyl phthalate through rat ... [pubmed.ncbi.nlm.nih.gov]
5. Respiratory Complications of Organophosphorus Nerve Agent ... [pmc.ncbi.nim.nih.gov]
6. Management of acute organophosphorus pesticide poisoning [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [handling diethyl phosphate safety precautions]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b11172427#handling-diethyl-

phosphate-safety-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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